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Compound of Interest

Compound Name: N-Methyldiethanolamine

Cat. No.: B056640 Get Quote

N-Methyldiethanolamine: Physicochemical
Properties
For immediate reference, the molecular formula of N-Methyldiethanolamine (MDEA) is

C₅H₁₃NO₂, and its molecular weight is approximately 119.16 g/mol .

This guide provides a concise summary of the core physicochemical properties of N-
Methyldiethanolamine (MDEA), a tertiary amine widely utilized in various industrial and

chemical processes. The data presented is intended for researchers, scientists, and

professionals in drug development and other scientific fields.

Core Chemical Data
The fundamental molecular data for N-Methyldiethanolamine is summarized in the table

below. This information is critical for stoichiometric calculations, formulation development, and

analytical characterization.
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Property Value References

Molecular Formula C₅H₁₃NO₂ [1][2][3][4][5]

CH₃N(C₂H₄OH)₂ [1][4][6]

Molecular Weight 119.16 g/mol [2][4][6]

119.164 g·mol⁻¹ [1][3]

119.1622 g/mol [5]

CAS Number 105-59-9 [2][3][5]

IUPAC Name

2-[2-

hydroxyethyl(methyl)amino]eth

anol

[4][6]

Physicochemical Characteristics
N-Methyldiethanolamine is a colorless to yellow, viscous liquid with an odor similar to

ammonia.[1][2][7] It is miscible with water, ethanol, and benzene.[1][3] MDEA combines the

chemical properties of both amines and alcohols, allowing it to undergo reactions typical of

both functional groups, such as forming quaternary amine salts, soaps, and esters.[2]

Property Value

Appearance Colorless liquid

Odor Ammoniacal

Density 1.038 g/mL at 25 °C

Melting Point -21.00 °C

Boiling Point 246-248 °C

Flash Point 127 °C (261 °F)

Solubility in water Miscible

Logical Relationship Diagram
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The following diagram illustrates the relationship between the different identifiers and properties

of N-Methyldiethanolamine.

N-Methyldiethanolamine (MDEA)

Molecular Formula C₅H₁₃NO₂

Molecular Weight ~119.16 g/mol

CAS Number 105-59-9

Physical Properties Colorless Liquid Ammonia-like Odor Water Miscible

Click to download full resolution via product page

Caption: Core identifiers and properties of N-Methyldiethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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